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Compound of Interest

Compound Name: Cavilax

CAS No.: 69487-31-6

Cat. No.: B1220384

Get Quote

Cavilax Technical Support Center
Welcome to the technical support center for Cavilax. This resource provides troubleshooting

guides, frequently asked questions (FAQs), and detailed protocols to assist researchers in

obtaining consistent and reliable results. Cavilax is a potent and selective small-molecule

inhibitor of the novel kinase ARK1 (Apoptosis-Regulating Kinase 1), designed for in-vitro

studies of apoptosis signaling.

Mechanism of Action Overview
Cavilax functions as an ATP-competitive inhibitor of ARK1. In many cancer cell lines, ARK1 is

overactive and suppresses apoptosis by phosphorylating and inactivating the pro-apoptotic

protein BP2. By inhibiting ARK1, Cavilax prevents BP2 phosphorylation, leading to the

activation of the downstream apoptotic cascade.
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Unexpected Result Observed

Is the vehicle control behaving as expected?

Check Vehicle Toxicity
(See FAQ Q3)

Yes

Is the positive control (if any) working?

No

Verify Assay Integrity:
- Reagent Quality

- Instrument Settings

No

Is Cavilax effect absent or reduced?

Yes

Are results inconsistent?

Yes

Consult Further Technical Support

No (e.g., unexpected effect)

Verify Target & Compound
(See FAQ Q1)

Standardize Protocol
(See FAQ Q2)

YesNo

Standard Efficacy Experiment

1. Seed Cells
in Multi-well Plate

2. Treat with
Cavilax Dilutions

3. Incubate for
Optimal Time

4. Harvest Cells
(Lysate or Suspension)

5. Perform Assay
(e.g., Western, Flow Cytometry)

6. Data Acquisition
& Analysis

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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